N-(4-isopropylphenyl)-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: 5-methyl-N-(4-propan-2-ylphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H16N2O2/c1-9(2)11-4-6-12(7-5-11)15-14(17)13-8-10(3)18-16-13/h4-9H,1-3H3,(H,15,17)
• InChI Key: XBPNYUDPKQZQEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC=C(C=C2)C(C)C
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

N-(4-isopropylphenyl)-5-methyl-3-isoxazolecarboxamide, also known as LY-233, is a chemical compound that has garnered significant attention in the scientific community due to its potential application in various fields. This compound is a selective agonist of the cannabinoid receptor type 2 (CB2), which is primarily expressed in immune cells. In

Mechanism of Action

Target of Action

Similar compounds have been found to target enzymes like tankyrase (tnks) which play vital roles in cellular processes . These targets are especially relevant in the context of cancer .

Mode of Action

It can be inferred that the compound interacts with its targets, possibly inhibiting their function, leading to changes in cellular processes .

Biochemical Pathways

Given the potential targets, it can be inferred that the compound may affect pathways related to cell proliferation and survival, particularly in the context of cancer .

Result of Action

Based on the potential targets, it can be inferred that the compound may inhibit cell proliferation and induce cell death, particularly in cancer cells .

Safety and Hazards

This involves understanding the potential risks associated with handling or exposure to the compound. It includes toxicity information, safety precautions, and first-aid measures.

Future Directions

This could involve potential applications of the compound in various fields like medicine, agriculture, or materials science. It could also involve potential modifications to the compound to enhance its properties or reduce its side effects.